![molecular formula C23H17BrN4OS B2358735 2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine CAS No. 1207056-61-8](/img/structure/B2358735.png)
2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine
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Description
2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C23H17BrN4OS and its molecular weight is 477.38. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivatives
- The reaction of 4,5-diamino-3-methyl-1-phenylpyrazole with Ω-bromoacetophenones yields pyrazolo[4,5-b]pyrazines, demonstrating the chemical synthesis capabilities and potential derivatives of compounds related to 2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine (Orlov et al., 1988).
Antimicrobial Activity
- New derivatives like 1-(2-(4,5-Dihydro-3-(4-methyl-2-phenylthiazol-5-yl)-5-phenylpyrazol-1-yl)-4-substituted thiazol-5-yl)-2-phenyldiazene, synthesized from similar compounds, show antimicrobial activity against various microorganisms (Abdelhamid et al., 2010).
Synthesis of Novel Compounds and Antimicrobial Agents
- Novel compounds like 1,2-bis((3-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-1-phenyl-1H-pyrazol-4-yl)methylene) hydrazines and 2-(5-(3-(1,2,3-triazol-4-yl)pyrazol-4-yl) pyrazol-1-yl)thiazoles have been synthesized using procedures involving related chemical structures, showing good antimicrobial activities against tested microorganisms (Abdel-Wahab et al., 2017).
Heterocyclic Synthesis
- The synthesis of various heterocyclic compounds like pyrazolo[1,5-c]-1,2,4-triazines, pyrazolo[1,5-a]-1,3,5-triazines, and pyrazolo[1,5-a]pyrimidines from reactions involving compounds with a similar structure to this compound has been reported, highlighting its potential in the field of heterocyclic chemistry (Elnagdi et al., 1981).
Anticancer Activity
- A study on the synthesis of novel thiazole compounds related to the given chemical structure demonstrated their anticancer activity against breast cancer cells MCF7, suggesting potential research applications in oncology (Sonar et al., 2020).
Properties
IUPAC Name |
4-[[2-(4-bromophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-5-methyl-2-phenyl-1,3-oxazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17BrN4OS/c1-15-20(26-22(29-15)17-5-3-2-4-6-17)14-30-23-21-13-19(27-28(21)12-11-25-23)16-7-9-18(24)10-8-16/h2-13H,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOHROPZGVJJIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2)CSC3=NC=CN4C3=CC(=N4)C5=CC=C(C=C5)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17BrN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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